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Compound of Interest

Compound Name: Quinoline-5-carbaldehyde

Cat. No.: B1306823

An In-depth Review of the Synthesis, Properties, and Therapeutic Potential of a Key Quinoline
Derivative.

This technical guide provides a comprehensive overview of Quinoline-5-carbaldehyde, a
pivotal heterocyclic compound with significant applications in medicinal chemistry and drug
discovery. Addressed to researchers, scientists, and professionals in drug development, this
document details its chemical and physical properties, synthesis protocols, safety and handling
procedures, and its emerging role in the development of novel therapeutic agents.

Core Properties of Quinoline-5-carbaldehyde

Quinoline-5-carbaldehyde, also known as 5-Formylquinoline, is a yellow to brown solid
compound.[1] It is characterized by a quinoline ring functionalized with a carbaldehyde group at
the 5-position. This structural feature makes it a valuable building block in the synthesis of
more complex molecules, particularly in the pharmaceutical industry.[1]
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Property Value Source
CAS Number 22934-41-4 [11[2][3][41[5]
Molecular Formula C10H7NO [1][6]
Molecular Weight 157.17 g/mol [21[4]1[5]1[6][7]
Appearance Yellow to brown solid [1]

Purity >97% [31[41[7]
Solubility Slightly soluble in water [11121[71
Storage Conditions {r;zztcatmosphere, a8Cor [31[4]

Synthesis and Characterization

The synthesis of quinoline-5-carbaldehydes can be achieved through various methods, with
the Vilsmeier-Haack reaction being a prominent protocol.[1]

Experimental Protocol: Synthesis via Vilsmeier-Haack
Reaction

This protocol describes a general procedure for the synthesis of quinoline-5-carbaldehydes.

[1]

o Reagent Preparation: In a solution of dry chloroform (6.5 mL) and dry DMF (0.8 mL, 32.0
mmol), add POCIs (3.2 mL, 4.0 mmol) at 0°C.

o Reaction Initiation: Stir the mixture for one hour. Following this, add the appropriate quinoline
precursor (8.0 mmol).

o Reflux: Gently reflux the resulting reaction mixture for 16 hours.

e Quenching and Neutralization: Quench the reaction by adding crushed ice. Neutralize the
mixture to a pH of 6-7 using an aqueous solution of Na2COs (10%).

o Separation: Separate the organic and aqueous layers to isolate the product.
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Characterization Techniques

The structural and physicochemical properties of Quinoline-5-carbaldehyde and its
derivatives are typically characterized using a combination of spectroscopic and
chromatographic methods. These include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 13C-NMR are used to
elucidate the molecular structure.[1]

e Mass Spectrometry (MS): Techniques such as GC-MS and HRMS are employed to
determine the molecular weight and fragmentation patterns.[1]

o Fourier-Transform Infrared (FTIR) Spectroscopy: This method is used to identify the
functional groups present in the molecule.[1]

» Electronic Absorption Spectroscopy: This technique provides information about the electronic
transitions within the molecule.[1]

Below is a diagram illustrating the general workflow for the synthesis and characterization of
Quinoline-5-carbaldehyde.
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Applications in Drug Discovery and Development

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous
derivatives demonstrating a wide range of pharmacological activities.[8][9] Quinoline-based
compounds are integral to the development of drugs for various diseases, including cancer,
microbial infections, and inflammatory conditions.[8][10][11]

Antimicrobial and Antiparasitic Activity

Quinoline derivatives have shown significant potential as antimicrobial agents.[11][12][13]
Specifically, quinoline-carbaldehyde derivatives have been identified as novel and specific
inhibitors of Leishmania donovani methionine aminopeptidase 1 (LdMetAP1), a crucial enzyme
for the parasite's survival.[14] These compounds compete with the substrate for binding to the
catalytic active site of the enzyme, demonstrating their potential as effective treatments for
leishmaniasis.[14]

Anticancer Activity

The role of quinoline derivatives in cancer therapy is an active area of research.[8] They have
been investigated for their ability to target key signaling pathways involved in cancer
progression. Quinoline-based molecules have been developed as inhibitors of aldehyde
dehydrogenase 1A1 (ALDH1A1), an enzyme overexpressed in many cancers and cancer stem
cells.[15]

Furthermore, quinoline derivatives have been designed to target critical receptors in
carcinogenic pathways, such as c-Met, vascular endothelial growth factor (VEGF), and
epidermal growth factor (EGF) receptors.[16] Inhibition of these receptors can disrupt
downstream signaling cascades like Ras/Raf/MEK and PISK/AKT/mTOR, which are vital for cell
proliferation, survival, and angiogenesis.[16]

The diagram below illustrates the inhibitory action of quinoline derivatives on key carcinogenic
signaling pathways.
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Inhibition of Carcinogenic Pathways

Safety and Handling

Quinoline-5-carbaldehyde is classified as an irritant and should be handled with appropriate
safety precautions.[2][6]

Hazard Identification

o Skin Corrosion/Irritation: Causes skin irritation (Category 2).[6]

e Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[6]
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e Specific target organ toxicity (single exposure): May cause respiratory irritation (Category 3).

[6]

» Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[5]

Precautionary Measures

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[6]

e Ventilation: Use only outdoors or in a well-ventilated area.[6]

» Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling.[6]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[6] It is also
noted to be air-sensitive.[2][6]

Conclusion

Quinoline-5-carbaldehyde is a versatile chemical intermediate with significant and expanding
applications in drug discovery and development. Its utility as a scaffold for synthesizing novel
therapeutic agents, particularly in the areas of antimicrobial and anticancer research, is well-
documented. A thorough understanding of its synthesis, characterization, and safe handling is
crucial for researchers aiming to leverage its potential in creating next-generation
pharmaceuticals. Further exploration of its derivatives is likely to yield new and potent drug
candidates for a variety of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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